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Compound of Interest

Compound Name: Sardomozide

Cat. No.: B129549 Get Quote

Application Notes: Sardomozide
Introduction
Sardomozide, also known as CGP 48664A, is a potent and selective inhibitor of S-

adenosylmethionine decarboxylase (SAMDC or AMD1).[1][2][3][4] With an IC₅₀ value of 5 nM, it

plays a critical role in modulating cellular polyamine levels.[1] Polyamines such as spermidine

and spermine are essential for cell growth, differentiation, and proliferation. By inhibiting

SAMDC, the rate-limiting enzyme in their biosynthesis, Sardomozide effectively depletes

intracellular spermidine and spermine while causing an accumulation of their precursor,

putrescine. This targeted disruption of polyamine metabolism underlies its broad-spectrum

antiproliferative and antitumor activities, making it a valuable tool in cancer research.

Solubility
Sardomozide dihydrochloride is a solid that exhibits varying solubility depending on the

solvent. For in vitro studies, Dimethyl Sulfoxide (DMSO) is the recommended solvent, offering

high solubility. It is crucial to use fresh, anhydrous DMSO, as moisture can significantly reduce

the compound's solubility. Gentle warming to 60°C and ultrasonication can aid in complete

dissolution in both DMSO and water. For in vivo applications, specific formulations involving co-

solvents like PEG300, Tween-80, and corn oil are required to achieve stable and clear

solutions.
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Proper storage is essential to maintain the integrity and activity of Sardomozide. The solid

powder form is stable for at least three years when stored at -20°C.

Once dissolved, stock solutions should be aliquoted into single-use volumes to prevent

repeated freeze-thaw cycles, which can degrade the compound.

At -20°C, the stock solution is stable for up to one month.

For long-term storage, it is highly recommended to store the stock solution at -80°C, where it

remains stable for up to six months.

Quantitative Data Summary
Table 1: Solubility of Sardomozide Dihydrochloride

Solvent
Concentration /
Solubility

Notes Source(s)

DMSO
≥ 60 mg/mL (197.89

mM)

Use fresh, anhydrous

DMSO.

DMSO 10 mg/mL (32.98 mM)

Requires

ultrasonication and

warming to 60°C.

Water 8 mg/mL (26.39 mM) -

Water
3.85 mg/mL (12.70

mM)

Requires

ultrasonication and

warming to 60°C.

Ethanol Soluble
Specific concentration

not provided.

Ethanol Insoluble -

In Vivo Formulation 1 ≥ 1 mg/mL (3.30 mM)

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline.

In Vivo Formulation 2 ≥ 1 mg/mL (3.30 mM)
10% DMSO, 90%

Corn Oil.
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Table 2: Storage and Stability
Form

Storage
Temperature

Duration of
Stability

Source(s)

Solid (Powder) -20°C 3 years

In Solvent -20°C 1 month

In Solvent -80°C 6 months - 1 year

Experimental Protocols
Protocol 1: Preparation of a 10 mM Sardomozide Stock
Solution in DMSO
Materials:

Sardomozide dihydrochloride (MW: 303.19 g/mol )

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated balance and appropriate weighing tools

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Procedure:

Calculation: To prepare a 10 mM stock solution, calculate the required mass of

Sardomozide. For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 × 0.001 × 303.19 = 3.0319 mg
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Weighing: Carefully weigh out approximately 3.03 mg of Sardomozide dihydrochloride

powder and place it into a sterile microcentrifuge tube.

Dissolving: Add 1 mL of anhydrous DMSO to the tube.

Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved.

Aiding Dissolution (if necessary): If precipitation occurs, gently warm the solution to 60°C

and/or use an ultrasonic bath until a clear solution is obtained.

Aliquoting: Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20 µL)

in sterile microcentrifuge tubes. This minimizes contamination and degradation from

repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for

long-term storage (up to six months).

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Procedure:

Thawing: Retrieve a single aliquot of the 10 mM Sardomozide DMSO stock solution from

storage and thaw it completely at room temperature.

Dilution: Perform a serial dilution of the stock solution directly into the cell culture medium to

achieve the desired final concentration for your experiment.

DMSO Concentration: Ensure the final concentration of DMSO in the culture medium does

not exceed 0.5% to avoid solvent-induced cytotoxicity. For example, to achieve a 10 µM

working solution, you can add 1 µL of the 10 mM stock to 1 mL of culture medium (a 1:1000

dilution), resulting in a final DMSO concentration of 0.1%.

Application: Mix the working solution gently by pipetting and immediately add it to the cells.
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Experimental Workflow: Sardomozide Stock Preparation

1. Calculation

2. Weigh Sardomozide
(e.g., 3.03 mg)

3. Add Anhydrous DMSO
(e.g., 1 mL for 10 mM)

4. Vortex to Dissolve

Clear Solution?

Warm (60°C) &
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No

5. Aliquot into
Single-Use Tubes

Yes

6. Store at -20°C or -80°C
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Caption: Workflow for preparing Sardomozide stock solution.
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Sardomozide Mechanism of Action: Polyamine Biosynthesis Pathway
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Caption: Sardomozide inhibits SAMDC in the polyamine pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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